![molecular formula C11H18ClNO B6183124 1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride CAS No. 2613382-11-7](/img/new.no-structure.jpg)
1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride
Overview
Description
1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride is a chemical compound with the molecular formula C11H17NO·HCl. It is a derivative of furan, a heterocyclic organic compound characterized by a ring structure composed of one oxygen and four carbon atoms.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride typically involves the reaction of furan derivatives with cyclohexylamine. One common method includes the radical bromination of the methyl group of a furan derivative, followed by conversion into the corresponding phosphonate and subsequent reaction with cyclohexylamine . The reaction conditions often involve the use of solvents such as tetrahydrofuran (THF) and catalysts like palladium or platinum.
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using similar reaction pathways but optimized for higher yields and purity. Techniques such as continuous flow synthesis and the use of automated reactors can enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride undergoes various chemical reactions, including:
Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.
Reduction: Reduction reactions can convert the furan ring into dihydrofuran derivatives.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the furan ring.
Common Reagents and Conditions
Common reagents used in these reactions include:
Oxidizing agents: Potassium permanganate (KMnO4), chromium trioxide (CrO3).
Reducing agents: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4).
Catalysts: Palladium on carbon (Pd/C), platinum oxide (PtO2).
Major Products Formed
The major products formed from these reactions include various furan derivatives, such as furan-2-carboxylic acid, dihydrofuran, and substituted furan compounds .
Scientific Research Applications
1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific biological pathways.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act by binding to certain receptors or enzymes, thereby modulating their activity. This can lead to various biological effects, such as inhibition of microbial growth or reduction of inflammation .
Comparison with Similar Compounds
Similar Compounds
Furan-2-carboxylic acid: A derivative of furan with similar chemical properties.
Dihydrofuran: A reduced form of furan with distinct reactivity.
Substituted furan compounds: Various derivatives with different substituents on the furan ring.
Uniqueness
1-[1-(furan-2-yl)cyclohexyl]methanamine hydrochloride is unique due to its specific structure, which combines a furan ring with a cyclohexylamine moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research and industrial applications .
Properties
CAS No. |
2613382-11-7 |
|---|---|
Molecular Formula |
C11H18ClNO |
Molecular Weight |
215.7 |
Purity |
0 |
Origin of Product |
United States |
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